Cas no 87969-72-0 ( )

• Product Name: &nbsp
• CAS No: 87969-72-0
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 992898
• PubChem ID: 296860
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydroacenaphthylen-5-yl-(4-methylphenyl)methanone
• 87969-72-0
• DTXSID70304800
• NSC167383
• NSC-167383
• AKOS025127969
• 1,2-dihydroacenaphthylen-5-yl(4-methylphenyl)methanone
• (1,2-Dihydroacenaphthylen-5-yl)(4-methylphenyl)methanone
•  

• Inchi： 1S/C20H16O/c1-13-5-7-16(8-6-13)20(21)18-12-11-15-10-9-14-3-2-4-17(18)19(14)15/h2-8,11-12H,9-10H2,1H3
• InChI Key： KIKKNZGYAOOGGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 272.120115130g/mol
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų